N-(4-(N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H25N3O5S/c1-5-24-18-11-8-16(12-19(18)29-13-21(3,4)20(24)26)23-30(27,28)17-9-6-15(7-10-17)22-14(2)25/h6-12,23H,5,13H2,1-4H3,(H,22,25)
• InChI Key: IOELSICWDCMXEF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)NC(=O)C)OCC(C1=O)(C)C
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol
• CAS No.: 922093-70-7

Description

N-(4-(N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H25N3O5S and its molecular weight is 431.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study focused on synthesizing new derivatives of acetamides that include N-substituted derivatives to evaluate their potential as antimicrobial agents. This research indicates a significant step towards creating compounds with targeted biological activities. The antimicrobial screening showed variable activities against selected microbial species, highlighting the potential of acetamide derivatives in developing new antimicrobial agents (A. Rehman et al., 2016).

Coordination Complexes and Antioxidant Activity

Another application involves the synthesis of coordination complexes using pyrazole-acetamide derivatives. These complexes have been analyzed for their antioxidant activity, demonstrating significant potential. The study not only contributes to the understanding of the structural impact on biological activity but also opens up new avenues for designing antioxidant agents (K. Chkirate et al., 2019).

Antimalarial and COVID-19 Drug Research

Further expanding the scope of research applications, sulfonamide derivatives have been investigated for their antimalarial activity and potential use as COVID-19 therapeutic agents. These studies utilize computational calculations and molecular docking to understand the reactivity and interaction of these compounds with biological targets, showcasing the compound's versatility in contributing to antiviral and antimalarial research (Asmaa M. Fahim & Eman H. I. Ismael, 2021).

Antitumor Activity Evaluation

The compound has also been a part of studies focusing on the synthesis and evaluation of its derivatives for potential antitumor activity. This research direction emphasizes the compound's role in developing new therapeutic agents capable of inhibiting tumor growth, thus contributing valuable knowledge to cancer research (Bhushan A. Baviskar et al., 2013).